Cas no 1534-91-4 (Aniline;3,5,7,8-tetrachloro-2,2,3,4,4,5,6,6,7,8,8-undecafluorooctanoic Acid)

• Product Name: Aniline;3,5,7,8-tetrachloro-2,2,3,4,4,5,6,6,7,8,8-undecafluorooctanoic Acid
• CAS No: 1534-91-4
• MF: C₁₄H₈Cl₄F₁₁NO₂
• MW: 573.013258934021
• CID: 904106
• PubChem ID: 269568
• Update Time: 2025-04-19

Aniline;3,5,7,8-tetrachloro-2,2,3,4,4,5,6,6,7,8,8-undecafluorooctanoic Acid Chemical and Physical Properties

Names and Identifiers

• aniline,3,5,7,8-tetrachloro-2,2,3,4,4,5,6,6,7,8,8-undecafluorooctanoic acid
• 3,5,7,8-tetrachloro-2,2,3,4,4,5,6,6,7,8,8-undecafluorooctanoic Acid
• 3,5,7,8-tetrachloro-2,2,3,4,4,5,6,6,7,8,8-undecafluorooctanoic acid- aniline(1:1)
• AC1L6MQI
• AC1Q5S0M
• AG-J-58003
• Aniline
• AR-1E9412
• CTK4C7866
• NSC110751
• NSC-110751
• DTXSID30296676
• 1534-91-4
• NSC 110751
• Aniline;3,5,7,8-tetrachloro-2,2,3,4,4,5,6,6,7,8,8-undecafluorooctanoic Acid

• Inchi： 1S/C8HCl4F11O2.C6H7N/c9-3(15,2(13,14)1(24)25)6(18,19)4(10,16)7(20,21)5(11,17)8(12,22)23;7-6-4-2-1-3-5-6/h(H,24,25);1-5H,7H2
• InChI Key： IPDPOXHJCFMJHM-UHFFFAOYSA-N
• SMILES： ClC(C(C(C(F)(F)Cl)(F)Cl)(F)F)(C(C(C(C(=O)O)(F)F)(F)Cl)(F)F)F.NC1C=CC=CC=1

Computed Properties

• Exact Mass: 570.91354
• Monoisotopic Mass: 570.913349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 606
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32
• LogP: 7.37230